Cas no 30761-33-2 (Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]-)

Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]- structure
30761-33-2 structure
Product Name:Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]-
CAS No:30761-33-2
MF:C13H11N3OS
MW:257.310940980911
CID:321673
PubChem ID:285722
Update Time:2025-04-19

Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[2-(4-cyano-2-thiazolyl)ethyl]-
    • N-[2-(4-cyano-1,3-thiazol-2-yl)ethyl]benzamide
    • 2-(2-Benzamidoaethyl)-4-nitrilothiazol
    • 2-(2-benzoylamino-ethyl)-thiazole-4-carbonitrile
    • AC1L63O9
    • AC1Q4RJU
    • AR-1K3611
    • NSC143138
    • DTXSID80301406
    • 30761-33-2
    • CHEMBL2141451
    • MLS002920580
    • SMR001798168
    • NSC-143138
    • Inchi: 1S/C13H11N3OS/c14-8-11-9-18-12(16-11)6-7-15-13(17)10-4-2-1-3-5-10/h1-5,9H,6-7H2,(H,15,17)
    • InChI Key: XWKJXJMAQXHKRT-UHFFFAOYSA-N
    • SMILES: S1C=C(C#N)N=C1CCNC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 257.06243
  • Monoisotopic Mass: 257.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 94Ų

Experimental Properties

  • PSA: 65.78
  • LogP: 2.37818
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